Cas no 111896-93-6 (1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(phenylmethoxy)phenyl]methylene]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(phenylmethoxy)phenyl]methylene]-
• CAS No: 111896-93-6
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 182294
• PubChem ID: 60519
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(phenylmethoxy)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one,2-[[4-(phenylmethoxy)phenyl]methylene]-
• 2-[(4-phenylmethoxyphenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• BRN 5761544
• 1-AZABICYCLO(2.2.2)OCTAN-3-ONE, 2-((4-(PHENYLMETHOXY)PHENYL)METHYLENE)-
• DTXSID00920597
• 2-((4-(Phenylmethoxy)phenyl)methylene)-1-azabicyclo(2.2.2)octan-3-one
• 2-(4-Benzyloxyphenylmethylene)-3-oxoquinuclidine
• 2-{[4-(Benzyloxy)phenyl]methylidene}-1-azabicyclo[2.2.2]octan-3-one
• 111896-93-6

• Inchi： 1S/C21H21NO2/c23-21-18-10-12-22(13-11-18)20(21)14-16-6-8-19(9-7-16)24-15-17-4-2-1-3-5-17/h1-9,14,18H,10-13,15H2
• InChI Key： ZYJQSYJBKVJHJK-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(=CC=2)OCC2C=CC=CC=2)N2CCC1CC2

Computed Properties

• Exact Mass: 319.15733
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54